Cas no 1807004-78-9 (3,6-Bis(trifluoromethyl)-2-methoxybenzyl chloride)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methoxybenzyl chloride
• CAS No: 1807004-78-9
• MF: C₁₀H₇ClF₆O
• MW: 292.605403184891
• CID: 4792068
• Update Time: 2023-08-17

3,6-Bis(trifluoromethyl)-2-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methoxybenzyl chloride

• Inchi： 1S/C10H7ClF6O/c1-18-8-5(4-11)6(9(12,13)14)2-3-7(8)10(15,16)17/h2-3H,4H2,1H3
• InChI Key： SXYYLCCFSWTXML-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)(F)F)C=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2